Cas no 1864630-73-8 (3-bromo-6-(2-fluoroethoxy)-2-methylaniline)

3-Bromo-6-(2-fluoroethoxy)-2-methylaniline is a halogenated aniline derivative featuring both bromo and fluoroethoxy functional groups, making it a versatile intermediate in organic synthesis. Its unique structure allows for selective reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic frameworks. The presence of the fluoroethoxy group enhances metabolic stability in pharmaceutical applications, while the bromo substituent provides a handle for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, offering precise control over molecular architecture. High purity and consistent quality ensure reliable performance in research and industrial applications.
3-bromo-6-(2-fluoroethoxy)-2-methylaniline structure
1864630-73-8 structure
Product Name:3-bromo-6-(2-fluoroethoxy)-2-methylaniline
CAS No:1864630-73-8
MF:C9H11BrFNO
MW:248.092145204544
CID:6078798
PubChem ID:130542235
Update Time:2025-05-21

3-bromo-6-(2-fluoroethoxy)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-6-(2-fluoroethoxy)-2-methylaniline
    • 1864630-73-8
    • EN300-1144049
    • Inchi: 1S/C9H11BrFNO/c1-6-7(10)2-3-8(9(6)12)13-5-4-11/h2-3H,4-5,12H2,1H3
    • InChI Key: OJMLZFLXWFJUTH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1C)N)OCCF

Computed Properties

  • Exact Mass: 247.00080g/mol
  • Monoisotopic Mass: 247.00080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 35.2Ų

3-bromo-6-(2-fluoroethoxy)-2-methylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1144049-1.0g
3-bromo-6-(2-fluoroethoxy)-2-methylaniline
1864630-73-8
1g
$0.0 2023-06-09
Enamine
EN300-1144049-0.05g
3-bromo-6-(2-fluoroethoxy)-2-methylaniline
1864630-73-8 95%
0.05g
$888.0 2023-10-26
Enamine
EN300-1144049-0.1g
3-bromo-6-(2-fluoroethoxy)-2-methylaniline
1864630-73-8 95%
0.1g
$930.0 2023-10-26
Enamine
EN300-1144049-0.25g
3-bromo-6-(2-fluoroethoxy)-2-methylaniline
1864630-73-8 95%
0.25g
$972.0 2023-10-26
Enamine
EN300-1144049-0.5g
3-bromo-6-(2-fluoroethoxy)-2-methylaniline
1864630-73-8 95%
0.5g
$1014.0 2023-10-26
Enamine
EN300-1144049-1g
3-bromo-6-(2-fluoroethoxy)-2-methylaniline
1864630-73-8 95%
1g
$1057.0 2023-10-26
Enamine
EN300-1144049-2.5g
3-bromo-6-(2-fluoroethoxy)-2-methylaniline
1864630-73-8 95%
2.5g
$2071.0 2023-10-26
Enamine
EN300-1144049-5g
3-bromo-6-(2-fluoroethoxy)-2-methylaniline
1864630-73-8 95%
5g
$3065.0 2023-10-26
Enamine
EN300-1144049-10g
3-bromo-6-(2-fluoroethoxy)-2-methylaniline
1864630-73-8 95%
10g
$4545.0 2023-10-26

3-bromo-6-(2-fluoroethoxy)-2-methylaniline Related Literature

Additional information on 3-bromo-6-(2-fluoroethoxy)-2-methylaniline

Comprehensive Analysis of 3-bromo-6-(2-fluoroethoxy)-2-methylaniline (CAS No. 1864630-73-8): Properties, Applications, and Industry Trends

The compound 3-bromo-6-(2-fluoroethoxy)-2-methylaniline (CAS No. 1864630-73-8) is a specialized aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique bromo and fluoroethoxy substituents, this molecule serves as a versatile intermediate in the synthesis of bioactive compounds. Its structural features, including the methylaniline core, make it particularly valuable for designing targeted therapies and advanced materials.

In recent years, the demand for halogenated anilines like 3-bromo-6-(2-fluoroethoxy)-2-methylaniline has surged due to their role in developing small-molecule inhibitors and PET radiotracers. Researchers are actively exploring its potential in cancer therapeutics, where fluorine-containing compounds are prized for their metabolic stability and membrane permeability. The fluoroethoxy group, in particular, enhances lipophilicity, a critical factor in drug delivery systems.

From a synthetic chemistry perspective, the CAS No. 1864630-73-8 compound offers modular reactivity. The bromo substituent facilitates cross-coupling reactions (e.g., Suzuki-Miyaura), while the aniline moiety allows for further derivatization via diazotization or acylation. These properties align with the growing focus on late-stage functionalization in medicinal chemistry—a trend frequently searched in AI-driven drug discovery platforms.

Environmental and regulatory considerations are also shaping the discourse around such compounds. The fluoroalkoxy group in 3-bromo-6-(2-fluoroethoxy)-2-methylaniline is being studied for its biodegradability profile, addressing concerns about persistent organic pollutants (a top-search topic in green chemistry forums). Innovations in catalytic fluorination methods further highlight efforts to optimize its synthesis sustainably.

Market analysts note increased patent filings involving 1864630-73-8, particularly for kinase inhibitor applications. This correlates with rising Google searches for "fluorine in drug design" and "aniline derivatives in oncology." The compound’s meta-substitution pattern also makes it a candidate for liquid crystal materials, tapping into the flexible electronics boom.

Quality control protocols for 3-bromo-6-(2-fluoroethoxy)-2-methylaniline emphasize HPLC-UV and LC-MS characterization, reflecting industry standards for high-purity intermediates. Such rigor responds to frequent queries about analytical method validation in pharmaceutical QA/QC workflows. Storage recommendations typically suggest inert atmospheres to preserve the amino group reactivity—a detail often overlooked in material safety sheets.

Future directions may explore the compound’s utility in proteolysis-targeting chimeras (PROTACs), a hot topic in degradation therapeutics. Its balanced polarity could address challenges in E3 ligase recruitment, a recurring theme in recent PubMed publications. As AI-assisted molecular docking tools become mainstream, the demand for such tailored building blocks will likely accelerate.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd